Ethyl 3,3,3-trifluoro-2-hydroxypropanoate
Overview
Description
Ethyl 3,3,3-trifluoro-2-hydroxypropanoate is a chemical compound with the molecular formula C5H7F3O3 . It has a molecular weight of 172.10 g/mol . The IUPAC name for this compound is ethyl 3,3,3-trifluoro-2-hydroxypropanoate .
Molecular Structure Analysis
The molecular structure of Ethyl 3,3,3-trifluoro-2-hydroxypropanoate can be represented by the InChI string: InChI=1S/C5H7F3O3/c1-2-11-4(10)3(9)5(6,7)8/h3,9H,2H2,1H3 . The compound has a defined stereocenter .Physical And Chemical Properties Analysis
Ethyl 3,3,3-trifluoro-2-hydroxypropanoate has several computed properties. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 6 . The compound has a rotatable bond count of 3 . The exact mass and the monoisotopic mass of the compound are 172.03472857 g/mol . The topological polar surface area of the compound is 46.5 Ų . The compound has a heavy atom count of 11 .Scientific Research Applications
Enantioselective Friedel–Crafts Alkylation
Ethyl 3,3,3-trifluoropyruvate has been reported to be used in the enantioselective Friedel–Crafts alkylation of simple phenols and indoles . This reaction is a key step in the synthesis of many biologically active compounds, including pharmaceuticals and natural products .
Preparation of N-Heteroaryl (Trifluoromethyl)hydroxyalkanoic Acid Esters
Ethyl 3,3,3-trifluoropyruvate can be used in the preparation of N-heteroaryl (trifluoromethyl)hydroxyalkanoic acid esters . These compounds are important intermediates in organic synthesis and have potential applications in medicinal chemistry .
Laboratory Chemicals
Ethyl 3,3,3-trifluoropyruvate is commonly used as a laboratory chemical . It is used in various chemical reactions and synthesis processes due to its unique chemical properties .
Food Industry
In the food industry, Ethyl 3,3,3-trifluoropyruvate can be used as a food additive . It can be used to enhance the flavor and aroma of certain foods .
Drug Industry
Ethyl 3,3,3-trifluoropyruvate can be used in the drug industry . It can be used in the synthesis of various drugs and pharmaceuticals .
Pesticide or Biocidal Product Use
Ethyl 3,3,3-trifluoropyruvate can also be used in the production of pesticides or biocidal products . It can be used to control pests and microorganisms in various settings .
Safety and Hazards
properties
IUPAC Name |
ethyl 3,3,3-trifluoro-2-hydroxypropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F3O3/c1-2-11-4(10)3(9)5(6,7)8/h3,9H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWCOLXVCLKJGEA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80374559 |
Source
|
| Record name | ethyl 3,3,3-trifluoro-2-hydroxypropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80374559 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3,3,3-trifluoro-2-hydroxypropanoate | |
CAS RN |
94726-00-8 |
Source
|
| Record name | ethyl 3,3,3-trifluoro-2-hydroxypropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80374559 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 94726-00-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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